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Compound of Interest

Compound Name: 1-Dimethylamino-2-propanol

Cat. No.: B140979

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-dimethylamino-2-propanol, a
versatile amino alcohol with significant applications in the pharmaceutical and chemical
industries. This document details its chemical synonyms, physicochemical properties, relevant
experimental protocols, and its role in immunomodulatory signaling pathways, particularly as a
constituent of the drug Inosine Pranobex.

Chemical Synonyms and Identifiers

1-Dimethylamino-2-propanol is known by a variety of names in scientific literature and
commercial contexts. A comprehensive list of its synonyms and chemical identifiers is provided
in Table 1 for clear identification and cross-referencing.
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Table 1: Synonyms and Identifiers for 1-
Dimethylamino-2-propanol

IUPAC Name

1-(dimethylamino)propan-2-ol[1]

Common Synonyms

Dimepranol[1][2][3][4]

Dimethylisopropanolamine[1][2][3]

N,N-Dimethylisopropanolamine[1]

Dimethyl(2-hydroxypropyl)amine[1]

2-Propanol, 1-(dimethylamino)-[1]

N,N-Dimethyl-2-hydroxypropylamine[1]

2-(Dimethylamino)-1-methylethanol[1]

Chiral Variants

(S)-(+)-1-Dimethylamino-2-propanol[5]

(R)-(-)-1-Dimethylamino-2-propanol

Trade Names

A component of Inosine Pranobex (Isoprinosine)

[6]

CAS Number 108-16-7[1][2][3][4]
EC Number 203-556-4[1]
PubChem CID 37511[1][4]

UNII OX17195H4T[1][4]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of 1-dimethylamino-2-

propanol is presented in Table 2. This data is essential for its handling, characterization, and

application in experimental settings.
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Table 2: Physicochemical and Spectroscopic
Properties of 1-Dimethylamino-2-propanol

Molecular Formula

C5H13NO[1]

Molecular Weight 103.16 g/mol [1]

Appearance Colorless to light yellow liquid[4]
Boiling Point 121-127 °C[4]

Melting Point -40 °C[4]

Density 0.837 g/mL at 25 °C

Vapor Pressure

8 mmHg at 20 °C

Solubility Miscible in water[4]
Refractive Index n20/D 1.419
Flash Point 26 °C

1H NMR Spectroscopy

Data available in public databases such as

SpectraBase.

13C NMR Spectroscopy

Data available in public databases such as
ChemicalBook.[7]

Infrared (IR) Spectroscopy

IR spectra are available in the NIST Chemistry
WebBook.[8]

Mass Spectrometry (MS)

Electron ionization mass spectra can be found
in the NIST Chemistry WebBook.[9]

Experimental Protocols

This section outlines key experimental procedures involving 1-dimethylamino-2-propanol,

including its synthesis and analytical determination.

Synthesis of 1-Dimethylamino-2-propanol
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A common industrial method for the synthesis of 1-dimethylamino-2-propanol is the reaction
of propylene oxide with dimethylamine.

Reaction Scheme:
General Procedure:

This reaction is typically carried out in a closed system under controlled temperature and
pressure. Propylene oxide is added gradually to a solution of dimethylamine in a suitable
solvent, or neat. The reaction is exothermic and requires careful temperature management.
After the reaction is complete, the product is purified by distillation.

Another documented synthetic route involves the reaction of 2-amino-2-methyl-1-propanol with
formaldehyde in the presence of formic acid (a variation of the Eschweiler-Clarke reaction).

Analytical Protocol: Determination by Gas
Chromatography (NIOSH Method 2561)

This method is suitable for the simultaneous analysis of 1-dimethylamino-2-propanol and 2-
(dimethylamino)ethanol in air samples.

Sample Collection:

Sampler: XAD-7 sorbent tube (60 mg front section, 30 mg back section).

Flow Rate: 0.02 to 0.1 L/min.

Sample Volume: 10 to 24 L.

Shipment: Samples should be kept cold during shipment.

Sample Preparation:

o Transfer the front and back sections of the sorbent tube to separate vials.
e Add 1.0 mL of methanol to each vial.

o Cap the vials and agitate occasionally for 60 minutes.
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Gas Chromatography (GC) Conditions:

Column: 30-m x 0.25-mm ID fused silica capillary column with a 1.0-um film of
dimethylpolysiloxane (e.g., DB-1).

Carrier Gas: Helium at 1-2 mL/min.

Injection Volume: 1 pL.

Temperatures:

o Injector: 250 °C

o Detector (FID): 300 °C

o Oven: 70 °C for 6 min, then ramp to 200 °C at 15 °C/min, hold for 4 min.

Calibration and Quantification:

Prepare a series of calibration standards of 1-dimethylamino-2-propanol in methanol.
e Analyze the standards under the same GC conditions as the samples.

o Construct a calibration curve by plotting the peak area versus the concentration of the
analyte.

o Determine the concentration of 1-dimethylamino-2-propanol in the samples by comparing
their peak areas to the calibration curve.

Signaling Pathways and Mechanism of Action

1-Dimethylamino-2-propanol is a key component of the immunomodulatory drug Inosine
Pranobex (also known as Isoprinosine), where it is present as a salt with p-acetamidobenzoic
acid.[6] The biological activity of Inosine Pranobex is attributed to its ability to modulate the
host's immune response.

The proposed mechanism of action of Inosine Pranobex involves the potentiation of both cell-
mediated and humoral immunity. It has been shown to enhance the proliferation and
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differentiation of T-lymphocytes, increase the cytotoxic activity of Natural Killer (NK) cells, and
modulate the production of cytokines.

Specifically, Inosine Pranobex promotes a Thl-type immune response, characterized by an
increase in the production of pro-inflammatory cytokines such as Interleukin-2 (IL-2) and
Interferon-gamma (IFN-y).[6] IL-2 is a critical cytokine for the proliferation and activation of T-
cells, while IFN-y plays a key role in activating macrophages and NK cells, enhancing their
ability to clear viral infections.

The following diagram illustrates the proposed signaling pathway of Inosine Pranobex in
modulating the immune response.
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Caption: Proposed immunomodulatory pathway of Inosine Pranobex.

This guide serves as a foundational resource for professionals engaged in research and
development involving 1-dimethylamino-2-propanol. The provided data and protocols are
intended to facilitate further investigation and application of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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